Cas no 1934415-33-4 (1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol)

• Product Name: 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol
• CAS No: 1934415-33-4
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5565537
• PubChem ID: 130647149
• Update Time: 2025-05-21

1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1,2-dimethyl-2-(3-methylbutyl)-
• 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol

• Inchi： 1S/C12H24O/c1-10(2)6-9-11(3)7-5-8-12(11,4)13/h10,13H,5-9H2,1-4H3
• InChI Key： XQJMDMDFMSCAMS-UHFFFAOYSA-N
• SMILES： C1(C)(O)CCCC1(C)CCC(C)C

Additional information on 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol

1,2-Dimethyl-2-(3-Methylbutyl)Cyclopentan-1-Ol: A Comprehensive Overview

The compound 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol (CAS No. 1934415-33-4) is a versatile organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary alcohols, characterized by its cyclopentane ring substituted with methyl groups and a 3-methylbutyl chain. Its structure makes it a valuable component in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

Recent studies have highlighted the potential of cyclopentane derivatives in drug discovery. The tertiary alcohol functionality in 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol has been shown to enhance bioavailability and stability in certain drug delivery systems. Researchers have explored its use as a building block for creating bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol involves a multi-step process that combines principles from organic chemistry and catalysis. Modern methodologies, such as asymmetric catalysis and enzymatic reactions, have been employed to improve the efficiency and selectivity of its production. These advancements have not only reduced production costs but also minimized environmental impact, aligning with current sustainability goals.

In terms of physical properties, cyclopentane derivatives like this compound exhibit high thermal stability and moderate solubility in organic solvents. These characteristics make them ideal for use in high-performance polymers and coatings. Recent research has demonstrated their ability to enhance the mechanical properties of polymeric materials without compromising their flexibility.

The application of 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol extends beyond materials science into the realm of green chemistry. Its use as a chiral catalyst in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds. This development is particularly significant in the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

From an environmental perspective, the compound's biodegradability has been extensively studied. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential impact on ecosystems. This property is crucial for industries seeking to adopt more eco-friendly practices.

Looking ahead, the demand for cyclopentane derivatives is expected to grow as industries continue to prioritize innovation and sustainability. The versatility of 1,2-dimethyl-2-(3-methylbutyl)cyclopentan-1-ol positions it as a key player in shaping future advancements across multiple sectors.